Cas no 944898-43-5 (3-(Pyrimidin-4-YL)propanal)

3-(Pyrimidin-4-YL)propanal is a versatile organic compound featuring a pyrimidine ring linked to a propanal moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, offering flexibility in molecular design. The pyrimidine core contributes to its potential bioactivity, often exploited in drug discovery for targeting enzymes or receptors. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. Its well-defined reactivity profile allows precise control in complex transformations, making it a practical choice for medicinal chemistry and materials science applications.

3-(Pyrimidin-4-YL)propanal structure

Product Name:3-(Pyrimidin-4-YL)propanal

CAS No:944898-43-5

MF:C₇H₈N₂O

MW:136.15122127533

CID:4720983

Update Time:2025-10-14

3-(Pyrimidin-4-YL)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(PYRIMIDIN-4-YL)PROPANAL
- AB57649
- 3-(Pyrimidin-4-YL)propanal
- Inchi： 1S/C7H8N2O/c10-5-1-2-7-3-4-8-6-9-7/h3-6H,1-2H2
- InChI Key： YMSLTYYDXHBGGF-UHFFFAOYSA-N
- SMILES： O=CCCC1C=CN=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 106
Topological Polar Surface Area: 42.8

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